Cas no 69746-44-7 (Ethanethioic acid, S-(3-methoxyphenyl) ester)

Ethanethioic acid, S-(3-methoxyphenyl) ester structure

69746-44-7 structure

Product Name:Ethanethioic acid, S-(3-methoxyphenyl) ester

CAS No:69746-44-7

Molecular Formula:C₉H₁₀O₂S

Molecular Weight:182.2395

MDL:MFCD15145700

CID:391407

PubChem ID:539677

Ethanethioic acid, S-(3-methoxyphenyl) ester Properties

Names and Identifiers

- Ethanethioic acid, S-(3-methoxyphenyl) ester
- S-(3-methoxyphenyl) ethanethioate
- 3-Methoxythiophenol, S-acetyl-
- DTXSID00337186
- S-3-Methoxyphenylthioacetate
- 69746-44-7
- S-(3-methoxyphenyl) thioacetate
- S-(3-Methoxyphenyl) ethanethioate #
- S-3-methoxyphenyl ethanethioate
- MDL： MFCD15145700
- InChIKey： BSUMOLODBDMGEB-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10O2S/c1-7(10)12-9-5-3-4-8(6-9)11-2/h3-6H,1-2H3
- SMILES： CC(=O)SC1=CC=CC(=C1)OC

Computed Properties

Exact Mass: 182.0402
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 182.04015073g/mol
Heavy Atom Count: 12
Complexity: 159
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 51.6Å²

Experimental Properties

PSA: 26.3

Ethanethioic acid, S-(3-methoxyphenyl) ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
abcr	AB434449-1 g	S-3-Methoxyphenylthioacetate	69746-44-7		1g	€544.10

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters

69746-44-7 (Ethanethioic acid, S-(3-methoxyphenyl) ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:69746-44-7)Ethanethioic acid, S-(3-methoxyphenyl) ester

Purity:99%

Quantity:1g

Price($):961.0